Cas no 79326-04-8 (5-Hydroxy-6-methoxy-2H-1-benzopyran-2-one)

5-Hydroxy-6-methoxy-2H-1-benzopyran-2-one structure
79326-04-8 structure
Product Name:5-Hydroxy-6-methoxy-2H-1-benzopyran-2-one
CAS No:79326-04-8
MF:C10H8O4
MW:192.168123245239
CID:1796673
Update Time:2024-11-26

5-Hydroxy-6-methoxy-2H-1-benzopyran-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-Hydroxy-6-methoxy-2H-1-benzopyran-2-one
    • 5-Hydroxy-6-methoxycoumarin
    • Floribin
    • Inchi: 1S/C10H8O4/c1-13-8-4-3-7-6(10(8)12)2-5-9(11)14-7/h2-5,12H,1H3
    • InChI Key: CIWXNUFLRXYBQV-UHFFFAOYSA-N
    • SMILES: COC1C(O)=C2C(OC(C=C2)=O)=CC=1

Computed Properties

  • Exact Mass: 192.042
  • Monoisotopic Mass: 192.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8A^2
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